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Compound of Interest

Compound Name: N-Oxalylglycine

Cat. No.: B104121

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This document provides procedural guidance for the safe use
of N-Oxalylglycine, including personal protective equipment (PPE), handling protocols, and
disposal plans.

Hazard Identification and Personal Protective
Equipment

N-Oxalylglycine is classified as harmful if swallowed.[1] The toxicological properties of this
compound have not been fully investigated, warranting careful handling to minimize exposure.
[2] Adherence to the following personal protective equipment (PPE) guidelines is mandatory.
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Protection Type

Required Equipment

Specifications and Rationale

Eye Protection

Chemical safety goggles or

splash goggles

Must comply with OSHA's 29
CFR 1910.133 or European
Standard EN166 to prevent
eye contact.[2][3]

Hand Protection

Impermeable chemical-

resistant gloves

The specific glove material
should be selected based on
resistance to the product and
breakthrough time. Due to a
lack of specific testing data,
consult with glove
manufacturers for appropriate

material selection.

Body Protection

Laboratory coat

To prevent skin exposure to

the solid powder or solutions.

[2](3]

Respiratory Protection

NIOSH/MSHA approved

respirator

Recommended when working
outside of a fume hood, if dust
is generated, or if irritation is
experienced. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements
should be followed.[2][3]

Engineering Controls

Approved fume hood

Work should be conducted in a
fume hood to minimize

inhalation exposure.[2]

Operational and Handling Protocols

Proper handling and storage are critical to maintaining the integrity of N-Oxalylglycine and

ensuring laboratory safety.

Handling:
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Always wash hands thoroughly with soap and water after handling.[2]

Avoid direct contact with eyes, skin, and clothing.[2][4]

Do not eat, drink, or smoke in areas where N-Oxalylglycine is handled or stored.[3]

Avoid the formation of dust and aerosols.[3]

Ensure adequate ventilation when handling the compound.[3]

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
e For long-term stability, storage at -20°C is recommended.[2][4]

o Keep away from strong oxidizing agents.[3]

Emergency and Disposal Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Situation First-Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) , . s
removing contaminated clothing. If irritation

persists, seek medical attention.[2][3]

If the individual is conscious and alert, give 2-4
Ingestion cupfuls of milk or water. Do not induce vomiting.

Seek immediate medical attention.[2]

Remove the individual to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ) ) )
artificial respiration. Seek immediate medical

attention.[2][3]

Spill Management: In case of a spill, ensure the area is well-ventilated. Wearing appropriate
PPE, dampen the solid material with water to prevent dusting and transfer it to a suitable
container for disposal.[5] The spill area should then be cleaned with a soap and water solution.

[5]

Disposal: Dispose of N-Oxalylglycine and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[2][3] Do not dispose of it down the drain.[3]

N-Oxalylglycine Handling Workflow

The following diagram outlines the logical workflow for the safe handling of N-Oxalylglycine
from receipt to disposal.
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Caption: Workflow for the safe handling of N-Oxalylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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